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Compound of Interest

Compound Name: Onpg-13C

Cat. No.: B12398698

For researchers, scientists, and drug development professionals utilizing o-Nitrophenyl-$-D-
galactopyranoside-13C (ONPG-13C), ensuring its proper disposal is a critical component of
laboratory safety and responsible chemical handling. While ONPG itself is not classified as a
hazardous substance, and the Carbon-13 isotope is stable and not radioactive, adherence to
established disposal protocols is essential to maintain a safe laboratory environment and
comply with institutional and local regulations.[1][2][3][4]

Immediate Safety and Handling Precautions

Before disposal, it is imperative to handle ONPG-13C with standard laboratory precautions.
This includes wearing appropriate personal protective equipment (PPE) such as safety glasses,
gloves, and a lab coat.[5] Avoid generating dust when handling the solid form of the compound.
[1][5] In case of accidental contact, flush the affected area with plenty of water.[2][5][6] For
spills, sweep up the solid material, avoiding dust formation, and place it in a suitable, labeled
container for disposal.[1][5]

Quantitative Data Presentation

The following table summarizes the key quantitative data for o-Nitrophenyl-3-D-
galactopyranoside (ONPG). The properties of the 13C-labeled version are expected to be
negligibly different for the purposes of disposal.
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Property Value

Molecular Formula C12H15NOs[7][8]

Molar Mass 301.25 g/mol [7]

Melting Point 195°C[7]

Boiling Point 572.4 £ 50.0 °C (Predicted)[7]
Density 1.599 + 0.06 g/cm3 (Predicted)[7]
Flash Point 300°C[7]

Step-by-Step Disposal Protocol for ONPG-13C

The disposal method for ONPG-13C depends on its physical state (solid or agueous solution)
and local institutional guidelines.

Disposal of Solid ONPG-13C Waste:

» Collection: Place excess or unwanted solid ONPG-13C into a clearly labeled, sealed
container. The label should include the full chemical name: "o-Nitrophenyl-3-D-
galactopyranoside-13C".

o Classification: Since ONPG is not considered hazardous waste, it can often be disposed of
as non-hazardous laboratory chemical waste.[1][6][9]

e Institutional Guidelines: Consult your institution's Environmental Health & Safety (EHS) office
for specific procedures. Some institutions may allow for the disposal of non-hazardous solids
in the regular trash, provided it is securely packaged and transported directly to the dumpster
by laboratory personnel.[1][6]

o Final Disposal: If permitted, place the sealed container in the designated laboratory waste
receptacle for non-hazardous solids.

Disposal of Aqueous ONPG-13C Solutions:
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» Neutralization (if applicable): ONPG solutions are typically neutral. If the solution has been
mixed with acidic or basic reagents, it must be neutralized to a pH between 5 and 9 before
disposal.[5]

 Dilution: For small quantities of dilute ONPG-13C solutions, some institutions may permit
drain disposal with copious amounts of water.[5] It is crucial to obtain approval from your
EHS office before proceeding with this method.[1]

o Chemical Waste Collection: If drain disposal is not permitted, or for concentrated solutions,
collect the aqueous waste in a labeled container. The label should clearly state "Aqueous
waste with o-Nitrophenyl-3-D-galactopyranoside-13C".

o Storage and Pickup: Store the waste container in a designated satellite accumulation area
until it is collected by your institution's hazardous waste management service.

Diagrams

The following diagrams illustrate the decision-making process for the disposal of ONPG-13C
and a typical experimental workflow involving this compound.
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ONPG-13C Disposal Decision Pathway

Is the waste in solid form?

No (Aqueous)

( If permitted, dispose in designated non-hazardous lab waste. )

( If permitted for small, dilute quantities, flush down the drain with copious water. ) ( Arrange for chemical waste pickup. )

Click to download full resolution via product page

Caption: Disposal decision pathway for ONPG-13C waste.
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Experimental Workflow: B-Galactosidase Assay with ONPG-13C
( Add assay buffer to a microplate well or cuvette. )

:

[Add ONPG-13C solution (substrate). ]
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Incubate at a specific temperature (e.g., 37°C).

:

[Stop the reaction (e.g., by adding a high pH solution).]
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[ Analyze data to determine enzyme activity. ]
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Caption: B-Galactosidase assay workflow using ONPG-13C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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